Cas no 186343-42-0 (1-Piperazineethanol, a-[(ethylamino)methyl]-)

• Product Name: 1-Piperazineethanol, a-[(ethylamino)methyl]-
• CAS No: 186343-42-0
• MF: C₉H₂₁N₃O
• MW: 187.28254199028
• CID: 114798
• PubChem ID: 15255604
• Update Time: 2025-04-18

1-Piperazineethanol, a-[(ethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, a-[(ethylamino)methyl]-
• 1-(ethylamino)-3-piperazin-1-ylpropan-2-ol
• 1-Piperazineethanol,-alpha--[(ethylamino)methyl]-(9CI)
• AGN-PC-00ON1C
• 1-(Ethylamino)-3-(piperazin-1-yl)propan-2-ol
• 186343-42-0
• DTXSID80570534

• Inchi： 1S/C9H21N3O/c1-2-10-7-9(13)8-12-5-3-11-4-6-12/h9-11,13H,2-8H2,1H3
• InChI Key： AUYSZMZTVYOPBN-UHFFFAOYSA-N
• SMILES： OC(CNCC)CN1CCNCC1

Computed Properties

• Exact Mass: 187.16800
• Monoisotopic Mass: 187.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 47.5Ų

Experimental Properties

• PSA: 47.53000
• LogP: -0.48040